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Compound of Interest

Compound Name: TOP5300

Cat. No.: B15137064

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: TOP5300 is a novel, orally active, small molecule allosteric agonist of the Follicle-

Stimulating Hormone Receptor (FSHR).[1][2] The FSHR, a G protein-coupled receptor

(GPCR), is crucial for reproductive functions.[1] Upon activation, it initiates multiple intracellular

signaling cascades, primarily through the Gαs protein, leading to the production of cyclic AMP

(cAMP) and subsequent downstream effects like steroidogenesis.[1][2] TOP5300 has

demonstrated efficacy in stimulating estradiol production and the expression of steroidogenic

genes, particularly in cells from Polycystic Ovary Syndrome (PCOS) patients where

recombinant human FSH (rh-FSH) is less effective.[1] These application notes provide detailed

protocols to assess the in vitro activity of TOP5300.

FSH Receptor Signaling Pathway
The following diagram illustrates the primary signaling cascade activated by the Follicle-

Stimulating Hormone Receptor (FSHR) upon agonist binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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